5-methyl-2,4-dioxo-3-phenyl-N-(pyridin-4-ylmethyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 5-methyl-2,4-dioxo-3-phenyl-N-(pyridin-4-ylmethyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H17N5O3/c1-24-12-15(18(26)22-11-13-7-9-21-10-8-13)16-17(24)19(27)25(20(28)23-16)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,22,26)(H,23,28)
• InChI Key: XDMCAOCNEWMDKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=CC=C3)C(=O)NCC4=CC=NC=C4
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

5-methyl-2,4-dioxo-3-phenyl-N-(pyridin-4-ylmethyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C20H17N5O3 and its molecular weight is 375.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

This compound is part of a broader class of compounds explored for their potential in medical and chemical research. For instance, studies on pyrazolopyrimidines derivatives highlight their synthesis for evaluating anticancer and anti-5-lipoxygenase agents, showcasing the chemical versatility and potential therapeutic uses of similar structures (Rahmouni et al., 2016). Similarly, thieno[2,3-d]pyrimidines have been synthesized with antianaphylactic activity, further emphasizing the research interest in these compounds for developing new pharmacological agents (Wagner, Vieweg, & Leistner, 1993).

Antimicrobial and Anticancer Activity

Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been studied for their anti-inflammatory and analgesic properties. These studies highlight the potential of pyrimidine derivatives in creating new anti-inflammatory and analgesic medications (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Moreover, new pyridothienopyrimidines and pyridothienotriazines have been synthesized, showing significant antimicrobial activities, which underscores the importance of this class of compounds in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Chemical Structure and Reactivity

The structural modifications and synthesis of compounds like 5-methyl-2,4-dioxo-3-phenyl-N-(pyridin-4-ylmethyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide contribute significantly to understanding their supramolecular aggregation, conformational features, and potential chemical reactivities. Studies exploring thiazolopyrimidines provide insights into the conformational features and how substituent variations affect intermolecular interactions, which is crucial for designing compounds with desired properties (Nagarajaiah & Begum, 2014).